Cas no 472-61-7 (Astaxanthin)
Astaxanthin is a naturally occurring carotenoid pigment possessing potent antioxidant properties. Its remarkable stability in water and high lipid solubility make it an effective scavenger of free radicals, capable of penetrating cell membranes to offer cellular protection against oxidative stress, inflammation, and photo-oxidative damage.
Astaxanthin structure
Product Name:Astaxanthin
CAS No:472-61-7
MF:C40H52O4
MW:596.838492393494
MDL:MFCD00672621
CID:37623
PubChem ID:329756132
Update Time:2025-08-25
Astaxanthin Chemical and Physical Properties
Names and Identifiers
-
- Astaxanthin
- 3,3'-DIHYDROXY-B,B-CAROTENE-4,4'-DIONE
- 3,3-DIHYDROXY-B,B-CAROTENE-4,4-DIONE
- 3,3'-DIHYDROXY-BETA,BETA-CAROTENE-4,4'-DIONE
- AXN
- Astaxanthinenatural
- 3,3'-Dihydroxy-β,β-carotene-4,4'-dione
- 3,3Dhydroxy-4,4diketo-b-carotene
- all-trans-Astaxanthin
- Astaxanthin Discontinued
- Astaxanthin(3,3-Dihydroxy-Beta,Beta-Carotene-4,4-Dione)
- ASTAXANTHIN(AS) (In Solution)
- Astaxanthin(natural)
- Astaxanthin, from Alga
- (3S,3'S)-3,3'-Dihydroxy-β,β-Carotene-4,4'-dione
- (3S,3′S,all-trans)-3,3′-Dihydroxy-β,β-carotene-4,4′-dione
- (3S,3′S)-3,3′-Dihydroxy-β,β-Carotene-4,4′-dione
- 3,3′-Dihydroxy-β-carotene-4,4′-dione
- trans-Astaxanthin
- Ovoester
- Astaxanthine
- (3S,3'S)-Astaxanthin
- AstaREAL
- Natupink
- BioAstin
- AstaXin
- Carophyll Pink
- Lucantin Pink
- BioAstin oleoresin
- Astaxanthin, (3S,3'S)-
- Astaxanthin (6CI)
- (3S,3'S)-all-trans-Astaxanthin
- Astaxanthin, all-trans-
- 8XPW32PR7I
- 3,3'-Dihydroxy-beta-carotene-4,4'-dione
- (3S,3'S)-3,3'-Dihydroxy-beta,beta-carotene-4,4'-dione
- MQZIGYBFDRPAKN-UWFIBFSHSA-N
- E 161j
- 7542-45-2
- (3R,3'S)-3,3'-Dihydroxy-beta,beta-carotene-4,4'-dione
- meso-Astaxanthin
- 472-61-7
- (3R,3'R)-Astaxanthin
- all-trans-(3S,3'S)-astaxanthin
- (3R,3'R)-3,3'-Dihydroxy-beta,beta-carotene-4,4'-dione
- (3R,3'S)-Astaxanthin
-
- MDL： MFCD00672621
- Inchi： 1S/C40H52O4/c1-27(17-13-19-29(3)21-23-33-31(5)37(43)35(41)25-39(33,7)8)15-11-12-16-28(2)18-14-20-30(4)22-24-34-32(6)38(44)36(42)26-40(34,9)10/h11-24,35-36,41-42H,25-26H2,1-10H3
- InChI Key： MQZIGYBFDRPAKN-UHFFFAOYSA-N
- SMILES： CC(=CC=CC=C(C=CC=C(C=CC1C(C)(C)CC(O)C(=O)C=1C)C)C)C=CC=C(C=CC1C(C)(C)CC(O)C(=O)C=1C)C
Computed Properties
- Exact Mass: 596.38700
- Monoisotopic Mass: 596.38656014 g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 44
- Rotatable Bond Count: 10
- Complexity: 1340
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 9
- Undefined Bond Stereocenter Count: 0
- Molecular Weight: 596.8
- Surface Charge: 0
- Tautomer Count: 78
- XLogP3: 10.3
- Topological Polar Surface Area: 74.6
Experimental Properties
- Color/Form: Red powder
- Density: 0.9980 (rough estimate)
- Melting Point: 215-216 ºC
- Boiling Point: 774.0±60.0℃ at 760 mmHg
- Flash Point: 206.0±23.1 °C
- Refractive Index: 1.4760 (estimate)
- Solubility: DMSO: soluble1mg/mL (warmed)
- PSA: 74.60000
- LogP: 8.90540
- Solubility: Not determined
Astaxanthin Security Information
- Signal Word：Warning
- Hazard Statement： H302-H315-H319-H335
- Warning Statement： P261-P305+P351+P338
- Hazardous Material transportation number：NONH for all modes of transport
- WGK Germany：3
- Hazard Category Code： S24/25:Prevent skin and eye contact.
- Safety Instruction： S24/25
-
Hazardous Material Identification：
- Risk Phrases：R20/21/22
- Storage Condition：Powder -20°C 3 years In solvent -80°C 6 months -20°C 1 month
Astaxanthin Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-HW602-250mg |
Astaxanthin |
472-61-7 | 95% | 250mg |
2877CNY | 2021-05-07 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-HW602-100mg |
Astaxanthin |
472-61-7 | 95% | 100mg |
1397CNY | 2021-05-07 | |
| MedChemExpress | HY-B2163-5mg |
Astaxanthin |
472-61-7 | ≥98.0% | 5mg |
￥500 | 2025-04-16 | |
| MedChemExpress | HY-B2163-10mg |
Astaxanthin |
472-61-7 | ≥98.0% | 10mg |
￥700 | 2025-04-16 | |
| S e l l e c k ZHONG GUO | S3834-5mg |
Astaxanthin |
472-61-7 | 99.89% | 5mg |
¥794.48 | 2023-09-15 | |
| S e l l e c k ZHONG GUO | S3834-25mg |
Astaxanthin |
472-61-7 | 99.89% | 25mg |
¥1614.23 | 2023-09-15 | |
| S e l l e c k ZHONG GUO | S3834-100mg |
Astaxanthin |
472-61-7 | 99.89% | 100mg |
￥4480.38 | 2022-04-26 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | A141428-250mg |
Astaxanthin |
472-61-7 | ≥95%(HPLC), | 250mg |
¥1029.90 | 2023-09-04 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | A141428-50mg |
Astaxanthin |
472-61-7 | ≥95%(HPLC), | 50mg |
¥308.90 | 2023-09-04 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | A114383-250mg |
Astaxanthin |
472-61-7 | ≥98% (HPLC), | 250mg |
¥2059.90 | 2023-09-04 |
Astaxanthin Suppliers
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier
(CAS:472-61-7)Astaxanthin
Order Number:sfd1525
Stock Status:in Stock
Quantity:200kg
Purity:99.9%
Pricing Information Last Updated:Friday, 19 July 2024 14:32
Price ($):discuss personally
Email:sales2@senfeida.com
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier
(CAS:472-61-7)Astaxanthin
Order Number:LE18771;LE6547
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:20
Price ($):discuss personally
Email:18501500038@163.com
Astaxanthin Related Literature
-
Francesco Visioli,Christian Artaria Food Funct. 2017 8 39
-
Aleksandra Orlef,Ewa Stanek,Krzysztof Czamara,Aleksandra Wajda,Agnieszka Kaczor Chem. Commun. 2022 58 9022
-
Wanqiang Wu,Xin Wang,Qisen Xiang,Xu Meng,Ye Peng,Na Du,Zhigang Liu,Quancai Sun,Chan Wang,Xuebo Liu Food Funct. 2014 5 158
-
B. Subramanian,M.-H. Thibault,Y. Djaoued,C. Pelletier,M. Touaibia,N. Tchoukanova Analyst 2015 140 7423
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Junting Xie,Xiaoning Hou,Wanshi He,Jie Xiao,Yong Cao,Xiaojuan Liu Food Funct. 2023 14 7347
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